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Compound of Interest

Compound Name: Galeopsin

Cat. No.: B593422 Get Quote

Executive Summary
Galeopsin is a bioactive labdane diterpenoid (specifically a prefuran-9-ene derivative)

predominantly isolated from the aerial parts of Leonurus heterophyllus (Chinese Motherwort)

and species within the Galeopsis genus (Lamiaceae).[1][2][3][4] It has garnered significant

attention in drug discovery for its potent anti-inflammatory and immunomodulatory properties,

specifically its ability to inhibit the NF-κB signaling pathway and suppress pro-inflammatory

cytokines like TNF-α and nitric oxide (NO).

Critical Note on Chemical Identity: While the user-specified formula is C22H30O5 (MW

~374.47 Da), the standard chemical literature and CAS registry (76475-16-6) predominantly

define Galeopsin with the formula C22H32O5 (MW ~376.49 Da). The C22H30O5 formula

likely refers to a dehydro-galeopsin analog or a specific oxidized metabolite often co-occurring

in Leonurus extracts. This guide focuses on the primary bioactive entity (Galeopsin) while

addressing the structural nuances of the C22H30O5 variant where applicable.

Part 1: Chemical Identity & Physicochemical
Properties[5][6]
Galeopsin belongs to the class of labdane diterpenoids, characterized by a bicyclic decalin

core fused to a furan or lactone moiety. The presence of the acetoxy group at C-3 (or C-8

depending on numbering conventions) is a key structural feature influencing its lipophilicity and

membrane permeability.
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Table 1: Physicochemical Profile[7]
Property

Specification (Standard
Galeopsin)

Variant Note (C22H30O5)

CAS Registry Number 76475-16-6 N/A (Analog)

IUPAC Name

(3R,4aS,8aS)-3-(Acetyloxy)-4-

[2-(3-

furanyl)ethyl]-3,4,4a,5,6,7,8,8a

-octahydro-4-hydroxy-3,4a,8,8-

tetramethyl-2(1H)-

naphthalenone

Dehydro-analog (likely ketone

at C-OH position)

Molecular Formula C₂₂H₃₂O₅ C₂₂H₃₀O₅

Molecular Weight 376.49 g/mol 374.47 g/mol

Physical State
White to off-white crystalline

powder
Solid

Solubility

Soluble in DMSO (>10

mg/mL), Chloroform, Ethanol;

Insoluble in Water

Similar profile

LogP (Predicted) ~4.07 ~3.8 - 4.0

Key Functional Groups
Acetoxy ester, Furan ring,

Tertiary alcohol, Ketone

Additional unsaturation (C=C

or C=O)

Part 2: Biosynthesis & Botanical Source
Galeopsin is a secondary metabolite synthesized via the methylerythritol phosphate (MEP)

pathway in the plastids of Lamiaceae plants.

Primary Sources
Leonurus heterophyllus (Yi Mu Cao): The primary commercial source. High concentrations

are found in the aerial parts harvested during the flowering stage.

Galeopsis spp.[2][3][5][6][7][8] (Hemp-nettle): specifically G. angustifolia and G. ladanum.
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Biosynthetic Pathway
The synthesis proceeds from Geranylgeranyl pyrophosphate (GGPP) cyclization to a labdane

precursor, followed by oxidation and acetylation steps.
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Figure 1: Putative biosynthetic pathway of Galeopsin from GGPP precursor.
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Part 3: Isolation & Purification Protocol
This protocol describes the isolation of Galeopsin from Leonurus heterophyllus.[1][9][10] This

method is self-validating through the use of TLC monitoring at each fractionation step.

Reagents Required[3][4][5][6]
Dried aerial parts of Leonurus heterophyllus (5 kg)

Ethanol (95% and 70%)

Petroleum Ether (PE), Ethyl Acetate (EtOAc), n-Butanol

Silica gel (200-300 mesh)

Sephadex LH-20

Step-by-Step Methodology
Extraction:

Macerate 5 kg of dried plant powder in 95% Ethanol (25 L) for 72 hours at room

temperature.

Filter and concentrate the supernatant under reduced pressure (Rotavap at 45°C) to yield

a crude extract.

Resuspend crude extract in water (2 L).

Liquid-Liquid Partitioning:

Partition the aqueous suspension sequentially with Petroleum Ether (3 x 2 L), EtOAc (3 x

2 L), and n-Butanol (3 x 2 L).

Target Fraction: The Ethyl Acetate (EtOAc) fraction contains the diterpenoids, including

Galeopsin.

Chromatographic Isolation:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b593422?utm_src=pdf-body
https://www.researchgate.net/publication/372408271_Labdane_diterpenoids_from_Lagopsis_supina_and_their_anti-neuroinflammatory_activity
https://www.biozol.de/en/datasheet/228577298
https://www.ukchemicalsuppliers.co.uk/list/search?search=galeopsin
https://www.benchchem.com/product/b593422?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Subject the EtOAc fraction to a Silica Gel column.

Elution Gradient: PE:EtOAc (from 100:0 to 0:100).

Collect fractions. Galeopsin typically elutes in the medium polarity range (e.g., PE:EtOAc

80:20 to 60:40).

TLC Check: Use Vanillin-H2SO4 reagent. Galeopsin appears as a distinct spot that turns

violet/brown upon heating.

Purification:

Pool Galeopsin-rich fractions.

Refine using Sephadex LH-20 (eluent: CHCl3:MeOH 1:1) to remove chlorophyll and

pigments.

Final recrystallization from Acetone/Hexane.

Plant Material
(Leonurus heterophyllus)

Ethanol Extraction
(Crude) Liquid-Liquid Partition

PE Fraction
(Lipids)

EtOAc Fraction
(Target: Diterpenoids)

n-BuOH Fraction
(Saponins)

Silica Gel Column
(Gradient Elution)

TLC Screening
(Vanillin-H2SO4)

Sephadex LH-20
(Polishing)

Positive Fractions Crystallization
(Pure Galeopsin)

Click to download full resolution via product page

Figure 2: Isolation workflow for Galeopsin from Leonurus heterophyllus.

Part 4: Pharmacology & Mechanism of Action
Galeopsin exhibits potent anti-inflammatory activity, primarily by targeting the NF-κB signaling

pathway. This makes it a relevant scaffold for developing non-steroidal anti-inflammatory drugs

(NSAIDs).
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Mechanism of Action[4][6]
Inhibition of NF-κB Activation: Galeopsin prevents the phosphorylation and degradation of

IκBα. This locks the NF-κB dimer (p65/p50) in the cytoplasm, preventing its nuclear

translocation.

Suppression of Pro-inflammatory Mediators: By blocking NF-κB, Galeopsin downregulates

the transcription of:

iNOS: Reducing Nitric Oxide (NO) production.

COX-2: Reducing Prostaglandin E2 (PGE2) synthesis.

Cytokines: TNF-α, IL-6, and IL-1β.

Experimental Validation (Self-Validating Protocol)
To verify bioactivity in your lab:

Cell Line: RAW 264.7 macrophages.

Induction: Stimulate with Lipopolysaccharide (LPS, 1 μg/mL).

Treatment: Co-treat with Galeopsin (1, 5, 10 μM).

Readout: Measure NO production via Griess assay. Expect a dose-dependent reduction in

nitrite levels (IC50 ~ 5-10 μM).
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Figure 3: Pharmacological mechanism of Galeopsin inhibiting the NF-κB pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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